7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid
Overview
Description
“7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid” is a chemical compound that belongs to the class of benzothiophenes . Benzothiophenes are a type of heterocyclic compound that contains a five-membered ring made up of one sulfur atom . They are essential in industrial chemistry and material science as they exhibit a variety of properties and applications .
Synthesis Analysis
The synthesis of benzothiophene derivatives, including “this compound”, can be achieved through various methods. One such method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives . Another method involves the use of aryne precursors and alkynyl sulfides .Molecular Structure Analysis
The molecular structure of “this compound” can be determined using laboratory X-ray powder diffraction data, DFT-D calculations, and Hirshfeld surface analysis . These techniques allow for the determination of the compound’s crystal structure, which can provide insights into its physical and chemical properties .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex and varied. For instance, an aryne reaction with alkynyl sulfides can produce benzothiophenes . This reaction involves the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates, followed by ring closure .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various techniques. For instance, its melting point can be determined using differential scanning calorimetry . Its molecular weight, density, and other properties can be determined using various spectroscopic techniques .Mechanism of Action
The mechanism of action of 7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). It is also believed to possess anti-oxidative activity, which may be due to its ability to scavenge reactive oxygen species (ROS).
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, anti-oxidative, and anti-cancer activities. In vitro studies have shown that it can inhibit the activity of certain enzymes involved in inflammation, such as COX-2. It has also been shown to possess anti-oxidative activity, which may be due to its ability to scavenge ROS. In addition, it has been shown to have anti-cancer activity, as it has been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid in lab experiments is its availability in a variety of forms. It is available as a solid, liquid, or powder, which makes it easy to use in a variety of laboratory settings. Furthermore, it is relatively stable and has a high degree of purity, which makes it ideal for use in experiments. However, there are some limitations to its use in lab experiments, such as its low solubility in water and its tendency to form insoluble complexes with other compounds.
Future Directions
There are a number of potential future directions for 7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid research. These include further studies into its anti-inflammatory, anti-oxidative, and anti-cancer activities, as well as its potential applications in drug design. Additionally, further research into its mechanism of action could help to elucidate its effects on inflammation and oxidative stress. Furthermore, studies into its pharmacokinetics and pharmacodynamics could help to identify its potential therapeutic uses. Finally, further research into its potential toxicity could help to identify potential side effects and contraindications.
Synthesis Methods
7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid can be synthesized in a two-step process. The first step involves the reaction of 6-methoxy-1-benzothiophene-2-carboxylic acid with fluoroacetic acid anhydride in the presence of anhydrous potassium carbonate to form this compound. The second step involves the reaction of this compound with ammonium chloride in the presence of acetic acid to form the desired product.
Scientific Research Applications
7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid has been studied for its potential application in medicinal chemistry and drug design. It has been found to possess anti-inflammatory, anti-oxidative, and anti-cancer activities. It has been used in the synthesis of various drug candidates, such as anti-cancer agents and anti-inflammatory agents. It has also been used as an intermediate in the synthesis of novel anti-inflammatory compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid involves the introduction of a fluoro group and a methoxy group onto a benzothiophene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-bromo-5-fluorobenzene", "methyl 2-bromobenzoate", "sodium methoxide", "thiophene-2-carboxylic acid", "copper(I) iodide", "copper(II) oxide", "carbon dioxide" ], "Reaction": [ "Step 1: Synthesis of 5-fluoro-2-methoxybromobenzene by reacting 2-bromo-5-fluorobenzene with sodium methoxide and methanol.", "Step 2: Synthesis of 6-methoxy-5-fluorobenzothiophene by reacting 5-fluoro-2-methoxybromobenzene with thiophene-2-carboxylic acid in the presence of copper(I) iodide and copper(II) oxide.", "Step 3: Synthesis of 7-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid by carboxylation of 6-methoxy-5-fluorobenzothiophene with carbon dioxide in the presence of a base such as sodium hydroxide." ] } | |
CAS RN |
1784386-23-7 |
Molecular Formula |
C10H7FO3S |
Molecular Weight |
226.2 |
Purity |
95 |
Origin of Product |
United States |
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